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Compound of Interest

Compound Name: (3,5-Diethoxyphenyl)methanol

Cat. No.: B176365 Get Quote

In-depth Technical Guide: (3,5-
Diethoxyphenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a summary of the available technical data for the chemical compound

(3,5-Diethoxyphenyl)methanol. While basic chemical identifiers are readily available, a

comprehensive review of scientific literature and chemical databases reveals a significant lack

of published research on its biological activity, associated signaling pathways, or specific

experimental applications in drug development. Therefore, this guide is limited to the

fundamental physicochemical properties of the compound.

Chemical Identity and Properties
(3,5-Diethoxyphenyl)methanol is a substituted aromatic alcohol. Its core structure consists of

a benzene ring with two ethyl ether groups and a hydroxymethyl group attached at positions 3,

5, and 1, respectively.

Quantitative Data Summary
The primary molecular and identifying information for (3,5-Diethoxyphenyl)methanol is
summarized in the table below. This data is compiled from various chemical supplier and
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database sources.

Property Value Citations

CAS Number 198623-56-2 [1][2][3][4]

Molecular Weight 196.24 g/mol [4]

196.2429 g/mol [2]

196.244 g/mol [1]

Molecular Formula C₁₁H₁₆O₃ [1][2][4]

Synthesis and Experimental Data
Detailed, peer-reviewed experimental protocols for the synthesis or application of (3,5-
Diethoxyphenyl)methanol are not widely available in the public domain. Chemical suppliers

may possess proprietary synthesis methods. Analytical data such as NMR and HPLC for purity

assessment are often available upon request from the supplier.

Biological Activity and Signaling Pathways
A thorough search of scientific literature reveals no published studies on the biological activity

of (3,5-Diethoxyphenyl)methanol. Consequently, there is no information available regarding

its mechanism of action, potential therapeutic targets, or any associated signaling pathways.

The compound appears to be primarily a chemical intermediate with no documented role in

drug development or biological research at this time.

Logical Workflow for Compound Characterization
Given the absence of biological data, a logical workflow for a researcher interested in this

compound would focus on initial characterization and screening. The following diagram

illustrates a hypothetical workflow for investigating a novel chemical entity like (3,5-
Diethoxyphenyl)methanol.

Fig. 1: Hypothetical workflow for novel compound investigation.

Conclusion
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(3,5-Diethoxyphenyl)methanol is a chemical compound with well-defined physical properties

but a notable absence of biological or pharmacological data in the current scientific literature.

For researchers in drug development, this compound represents an unexplored chemical

space. Any investigation into its potential biological effects would need to begin with

fundamental in vitro screening to establish a baseline of activity, as outlined in the hypothetical

workflow. Without such foundational research, discussions of experimental protocols and

signaling pathways remain speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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